Cas no 1806428-85-2 (Methyl 3-(chloromethyl)-2-propionylbenzoate)
Methyl 3-(chloromethyl)-2-propionylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(chloromethyl)-2-propionylbenzoate
-
- Inchi: 1S/C12H13ClO3/c1-3-10(14)11-8(7-13)5-4-6-9(11)12(15)16-2/h4-6H,3,7H2,1-2H3
- InChI Key: BYYDFCMZJYQSMV-UHFFFAOYSA-N
- SMILES: ClCC1C=CC=C(C(=O)OC)C=1C(CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 265
- XLogP3: 2.3
- Topological Polar Surface Area: 43.4
Methyl 3-(chloromethyl)-2-propionylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015014549-250mg |
Methyl 3-(chloromethyl)-2-propionylbenzoate |
1806428-85-2 | 97% | 250mg |
475.20 USD | 2021-06-21 | |
| Alichem | A015014549-500mg |
Methyl 3-(chloromethyl)-2-propionylbenzoate |
1806428-85-2 | 97% | 500mg |
823.15 USD | 2021-06-21 | |
| Alichem | A015014549-1g |
Methyl 3-(chloromethyl)-2-propionylbenzoate |
1806428-85-2 | 97% | 1g |
1,490.00 USD | 2021-06-21 |
Methyl 3-(chloromethyl)-2-propionylbenzoate Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on Methyl 3-(chloromethyl)-2-propionylbenzoate
Recent Advances in the Application of Methyl 3-(chloromethyl)-2-propionylbenzoate (CAS: 1806428-85-2) in Chemical Biology and Pharmaceutical Research
Methyl 3-(chloromethyl)-2-propionylbenzoate (CAS: 1806428-85-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's reactive chloromethyl and propionyl groups make it a valuable building block for further chemical modifications, enabling the creation of diverse molecular scaffolds with tailored pharmacological properties.
One of the most notable applications of Methyl 3-(chloromethyl)-2-propionylbenzoate is its role in the synthesis of small-molecule inhibitors targeting specific kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of potent and selective inhibitors of the PI3K/AKT/mTOR pathway, a critical signaling cascade in oncology. The researchers utilized the compound's reactive sites to introduce pharmacophoric groups that enhanced binding affinity and selectivity, resulting in lead compounds with promising in vitro and in vivo efficacy.
In addition to its applications in oncology, Methyl 3-(chloromethyl)-2-propionylbenzoate has also been investigated for its potential in anti-inflammatory drug development. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel derivatives of this compound that exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers attributed this activity to the compound's ability to modulate the NF-κB signaling pathway, suggesting its potential as a scaffold for developing new anti-inflammatory therapeutics.
The compound's synthetic versatility has also been explored in the context of prodrug design. A 2024 study in Chemical Communications detailed the use of Methyl 3-(chloromethyl)-2-propionylbenzoate as a key intermediate in the synthesis of ester prodrugs with improved bioavailability. The researchers demonstrated that the compound's ester group could be selectively hydrolyzed in vivo, releasing the active drug moiety while maintaining stability under physiological conditions. This approach holds promise for enhancing the delivery of poorly soluble drugs, addressing a common challenge in pharmaceutical development.
Despite these promising developments, challenges remain in the optimization of Methyl 3-(chloromethyl)-2-propionylbenzoate-based compounds. Recent research has focused on improving the metabolic stability and reducing off-target effects of derivatives derived from this scaffold. Advanced computational modeling and structure-activity relationship (SAR) studies have been employed to guide the rational design of next-generation compounds with improved pharmacokinetic profiles. These efforts underscore the ongoing importance of this compound in medicinal chemistry and drug discovery.
Looking ahead, the potential applications of Methyl 3-(chloromethyl)-2-propionylbenzoate are expected to expand further. Emerging research suggests its utility in the development of targeted protein degraders, such as PROTACs (Proteolysis Targeting Chimeras), where its reactive groups can be leveraged to link target proteins to E3 ubiquitin ligases. Additionally, its use in the synthesis of covalent inhibitors continues to be an area of active investigation, with recent studies highlighting its potential in addressing challenging drug targets. As research progresses, this compound is likely to remain a valuable tool in the chemical biology and pharmaceutical research toolkit.
1806428-85-2 (Methyl 3-(chloromethyl)-2-propionylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)